![molecular formula C16H23NO3 B2431480 N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)propionamide CAS No. 2034538-01-5](/img/structure/B2431480.png)
N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)propionamide
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Overview
Description
The compound is an amide derivative, with a phenyl group, a hydroxy group, and a tetrahydropyran ring attached to the nitrogen atom. Tetrahydropyran is a saturated six-membered ring containing five carbon atoms and one oxygen atom .
Molecular Structure Analysis
The tetrahydropyran ring in the compound is a saturated six-membered ring containing five carbon atoms and one oxygen atom . In the gas phase, it exists in its lowest energy C s symmetry chair conformation .Chemical Reactions Analysis
Tetrahydropyranyl ethers are resilient to a variety of reactions. The alcohol can later be restored by acid-catalyzed hydrolysis .Scientific Research Applications
Microwave-Assisted Amidation Processes
One method that could be relevant to the synthesis or modification of compounds similar to "N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)propionamide" is microwave-assisted amidation. A study demonstrated microwave-assisted treatment as an efficient method to produce carboxamides from primary aliphatic amines, suggesting a potential application in synthesizing similar complex amides efficiently (Milosevic et al., 2015).
Synthesis and Biological Activity
Research into the synthesis and biological activity of compounds with similar structures, such as pyran derivatives, is ongoing. For instance, the practical synthesis of an orally active CCR5 antagonist featuring a tetrahydro-2H-pyran-4-yl component demonstrates the potential of such compounds in medicinal chemistry (Ikemoto et al., 2005). This suggests possible research applications in developing new pharmaceuticals.
Antimicrobial and Anti-inflammatory Applications
Compounds synthesized from related structures have shown antimicrobial and anti-inflammatory activities. For example, N-substituted 3-amino-5-hydroxy-4-phenyl-1H-pyrazole-1-carboxamide derivatives demonstrated potential as antimicrobial agents, indicating a potential application area for similar compounds (Pitucha et al., 2011). Similarly, compounds synthesized with pyrrolidine, phthalimide, and hydrazine showed potent anti-inflammatory activity, suggesting another potential application area (Rajasekaran et al., 1999).
Mechanism of Action
Target of Action
The primary target of N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]propanamide is Interstitial collagenase . This enzyme plays a crucial role in the breakdown of extracellular matrix in normal physiological processes, such as embryonic development, reproduction, and tissue remodeling, as well as in disease processes, such as arthritis and metastasis .
Mode of Action
It is known that the compound interacts with its target, interstitial collagenase
Properties
IUPAC Name |
N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3/c1-2-15(18)17-12-16(19,13-6-4-3-5-7-13)14-8-10-20-11-9-14/h3-7,14,19H,2,8-12H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQXAVVMYHHGCKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NCC(C1CCOCC1)(C2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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